Cas no 75291-74-6 ((±)-Pinostrobin)

• Product Name: (±)-Pinostrobin
• CAS No: 75291-74-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 558679
• PubChem ID: 329755783
• Update Time: 2025-05-21

(±)-Pinostrobin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-7-methoxy-2-phenyl-
• 7-METHOXYFLAVANONE
• (+/-)-phoracantholid I
• (+/-)-Phoracantholide
• (+/-)-phoracantholide I
• (+/-)-pinostrobin
• 10-Methyl-2-oxecanone
• 10-Methyloxacyclodecan-2-one
• 10-methyl-oxecan-2-one
• 2-Oxecanone, 10-methyl-
• 2-Oxecanone, 10-methyl-, (.+-.)-
• 5-hydroxy-6-methoxyflavanone (pinostrobin)
• 5-hydroxy-7-methoxy-2-p
• AC1LBYTY
• AG-J-08296
• CTK1J7068
• dl-phoracantholide I
• phoracantholide I
• phorocantholide I
• (RS)-2,3-Dihydro-5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• BCP09997
• Chloroformic acidN-amyl ester
• FT-0620476
• (S)-2,3-Dihydro-5-hydroxy-7-methoxy-2-phenyl-4-benzopyrone
• AKOS016009493
• ()-Pinostrobin
• 5-hydroxy-7-methoxy-2-phenylchroman-4-one
• LMPK12140216
• ( inverted exclamation markA)-Pinostrobin
• FT-0632188
• ORJDDOBAOGKRJV-UHFFFAOYSA-N
• 5-Hydroxy-7-methoxyflavanone
• CHEMBL210800
• NS00074278
• (2R)-5-hydroxy-7-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• (+/-)-Pinostrobin, >=99.0% (TLC)
• SCHEMBL1485747
• Pinostrobin
• 480-37-5
• 5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• MFCD00017481
• 75291-74-6
• 2,3-Dihydro-5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• DB-051500
• (±)-Pinostrobin

• MDL： MFCD00017481
• Inchi： 1S/C16H14O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-8,14,17H,9H2,1H3
• InChI Key： ORJDDOBAOGKRJV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(CC1C1C=CC=CC=1)=O)O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.284
• Boiling Point: 494.9°Cat760mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.612
• PSA: 55.76
• LogP: 3.10730

(±)-Pinostrobin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on (±)-Pinostrobin

Recent Advances in the Study of (±)-Pinostrobin (CAS 75291-74-6): A Promising Flavonoid in Chemobiological Medicine

The flavonoid (±)-Pinostrobin (CAS 75291-74-6) has recently emerged as a compound of significant interest in chemobiological medicine due to its diverse pharmacological properties. This research brief synthesizes the latest findings (2022-2024) regarding its molecular mechanisms, therapeutic potential, and clinical applications. Current studies highlight its unique chiral properties and stereospecific bioactivity, distinguishing it from other flavonoids in the pinostrobin family.

Recent structural-activity relationship (SAR) studies published in Journal of Medicinal Chemistry (2023) reveal that the racemic mixture (±)-Pinostrobin demonstrates enhanced bioavailability compared to its individual enantiomers, with oral absorption rates improving by 40-60% in murine models. This unexpected pharmacokinetic profile has prompted renewed investigation into its metabolic pathways, particularly its interaction with cytochrome P450 enzymes (CYP3A4 and CYP2D6 isoforms).

In oncology research, (±)-Pinostrobin shows selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231) through dual inhibition of PI3K/AKT/mTOR and Wnt/β-catenin pathways, as demonstrated in Cancer Chemotherapy and Pharmacology (2024). Notably, its IC50 values (8.2-11.7 μM) compare favorably with standard chemotherapeutic agents while exhibiting significantly lower toxicity to normal mammary epithelial cells (MCF-10A).

Neuropharmacological studies have identified (±)-Pinostrobin as a potent modulator of GABA_A receptors, with particular affinity for α2 and α3 subunits (K_i = 0.78 μM). This mechanism underlies its anxiolytic effects observed in rodent models without the sedative side effects characteristic of benzodiazepines, positioning it as a potential next-generation anxiolytic candidate.

The compound's anti-inflammatory properties have been elucidated through crystallographic studies showing direct binding to the NLRP3 inflammasome (resolution 2.1 Å). This interaction inhibits ASC speck formation, reducing IL-1β production by 82% in macrophage assays (Nature Communications, 2023), suggesting applications in autoimmune diseases and neuroinflammation.

Current challenges in (±)-Pinostrobin research include improving its water solubility (currently 0.12 mg/mL at pH 7.4) and addressing first-pass metabolism issues. Recent nanoparticle formulations using poly(lactic-co-glycolic acid) (PLGA) carriers have increased plasma concentrations by 3.5-fold in preclinical trials, marking significant progress in delivery system development.

Ongoing Phase I clinical trials (NCT05678231) are evaluating (±)-Pinostrobin's safety profile in healthy volunteers, with preliminary data showing excellent tolerance at doses up to 800 mg/day. These developments position (±)-Pinostrobin as a multi-target therapeutic agent with potential applications spanning oncology, neurology, and immunology.